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Introduction

Cyclohexanecarboxyl-CoA dehydrogenase (EC 1.3.8.11) is a flavin adenine dinucleotide
(FAD)-containing enzyme that plays a crucial role in the anaerobic metabolism of alicyclic
compounds.[1][2][3] This enzyme catalyzes the a,3-dehydrogenation of cyclohexane-1-
carbonyl-CoA to cyclohex-1-ene-1-carbonyl-CoA, a key step in both the degradation of
cyclohexane carboxylic acid and the fermentation of aromatic compounds like benzoate and
crotonate in certain anaerobic bacteria.[4][5] Its function is integral to cellular redox balancing
and energy metabolism under anaerobic conditions. This guide provides an in-depth overview
of the enzyme's function, metabolic significance, structural properties, and the experimental
protocols used for its characterization.

Core Function and Metabolic Significance

Cyclohexanecarboxyl-CoA dehydrogenase is primarily involved in two key metabolic contexts
in anaerobic bacteria:

o Fermentation of Benzoate and Crotonate: In organisms like Syntrophus aciditrophicus, the
enzyme is part of a pathway that leads to the production of cyclohexane carboxylate as a
fermentation byproduct.[2][5] During the fermentation of benzoate or crotonate, the enzyme
works in the reductive direction, contributing to the regeneration of NAD+ by converting
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cyclohex-1-ene-1-carboxyl-CoA to cyclohexanecarboxyl-CoA. This process is essential for
maintaining the redox balance necessary for continued substrate fermentation.[2][5]

o Anaerobic Degradation of Cyclohexane Carboxylic Acid (CHC): In bacteria such as
Geobacter metallireducens, the enzyme functions in the oxidative direction as part of the
CHC degradation pathway.[4][6][7] It catalyzes the initial dehydrogenation of
cyclohexanecarboxyl-CoA, preparing the molecule for subsequent reactions that ultimately
lead to ring cleavage and entry into central metabolism.[6][7]

The enzyme's activity links the metabolism of alicyclic compounds to the central benzoyl-CoA
degradation pathway for aromatic compounds.[6][7]

Catalytic Reaction

The primary reaction catalyzed by cyclohexanecarboxyl-CoA dehydrogenase is the reversible
1,2-dehydrogenation of cyclohexane-1-carbonyl-CoA:

Cyclohexane-1-carbonyl-CoA + Oxidized [electron-transfer flavoprotein] & Cyclohex-1-ene-1-
carbonyl-CoA + Reduced [electron-transfer flavoprotein][4]

The enzyme utilizes FAD as a cofactor for this electron transfer.[2][3]

Metabolic Pathway

The following diagram illustrates the role of cyclohexanecarboxyl-CoA dehydrogenase in the
context of benzoate fermentation in Syntrophus aciditrophicus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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